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Key Physical Properties of Triphenylgermane

The table below summarizes the basic identifying information and physical characteristics of

triphenylgermane (also known as triphenylgermanium hydride) found in chemical databases [1] [2].

Property Value / Description

CAS Number 2816-43-5 [1] [2]

Molecular Formula C₁₈H₁₆Ge [1] [2]

Molecular Weight 304.96 g/mol [1] [2]

Melting Point 40-43 °C (lit.) [1]

Form Powder or crystals [1]

Hydrolytic Sensitivity No reaction with water under neutral conditions [1]
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Based on its physical properties and general laboratory best practices, here are recommended protocols for

handling and storing triphenylgermane.

Storage Conditions

Temperature: Store in a cool, dry place. Given its relatively low melting point (40-43°C), it should be

kept at room temperature or below, away from any heat sources [1].
Environment: Although it is stable in neutral water, storing it in a dry environment is prudent to

prevent potential hydrolysis under non-neutral conditions that may arise from absorbed atmospheric
moisture [1].

Container: Store in a tightly sealed container to protect it from air and moisture over time.

Experimental Handling Workflow

The following diagram outlines a logical workflow for safely handling triphenylgermane in a laboratory

setting.
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Start Experiment

Preparation

1. Bring to room temp.
in desiccator

2. Weigh in glove box
or fume hood

3. Use under inert
gas (e.g., N₂)

4. Seal container
immediately after use

Return to Cool,
Dry Storage

Click to download full resolution via product page

Frequently Asked Questions for Technical Support

Here are some anticipated FAQs that directly address issues researchers might encounter.

Q1: The compound has melted during storage. What should I do?
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A: Triphenylgermane has a low melting point (40-43°C). If it melts, it may not be degraded.

Allow it to slowly cool and solidify in a controlled, dry environment (e.g., a desiccator) before
use. Check its purity by running an NMR or other appropriate analytical method before

proceeding with critical experiments.

Q2: How should I handle triphenylgermane if it is sensitive to air or moisture?

A: While the compound is reported to have no reaction with neutral water, standard best

practices for air-sensitive organometallic compounds should be followed for long-term stability
[1]. This includes using an inert atmosphere (e.g., nitrogen or argon glove box) and anhydrous

solvents during weighing and reaction setup.

Q3: The reagent is not yielding expected results. How can I check its purity?

A: Characterization techniques like ( ^1H ) NMR and Gas Chromatography-Mass Spectrometry

(GC-MS) are standard for verifying the identity and purity of organic and organometallic
compounds. Compare your NMR results against known spectra.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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